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Compound of Interest

Compound Name: 3-Chloro-2-hydrazinopyridine

Cat. No.: B1363166 Get Quote

Technical Support Center: 3-Chloro-2-
hydrazinopyridine
This guide provides essential safety information, handling protocols, and troubleshooting for

researchers, scientists, and drug development professionals working with 3-Chloro-2-
hydrazinopyridine.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the primary hazards associated with 3-Chloro-2-hydrazinopyridine?

A1: 3-Chloro-2-hydrazinopyridine is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[2] One source indicates it can be toxic if swallowed and fatal if inhaled.[3]

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: To ensure safety, a comprehensive set of PPE is required. This includes:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2][4]

Skin Protection: Wear chemical-resistant gloves and impervious protective clothing.[2][4][5]
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Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if

irritation is experienced.[2][4] Always handle this compound in a well-ventilated area or a

chemical fume hood.[2][5]

Q3: I accidentally spilled a small amount of the powder on the lab bench. What is the correct

cleanup procedure?

A3: For small spills, you should immediately clean up the material while wearing your full PPE.

[1] Use dry clean-up procedures to avoid generating dust.[1] You can sweep or vacuum the

material into a labeled container for disposal.[1] Afterward, wash the area with large amounts of

water.[1] Ensure you prevent any runoff from entering drains.[1]

Q4: What should I do in case of accidental eye or skin contact?

A4:

Eye Contact: Immediately flush the eyes with fresh, running water for at least 15 minutes,

making sure to hold the eyelids open.[1][4] Remove contact lenses if it is safe to do so and

continue rinsing.[1][2][4] Seek immediate medical attention.[1]

Skin Contact: Take off contaminated clothing immediately.[2][4] Flush the affected skin and

hair with running water and soap.[1][5] Seek medical attention if irritation develops or

persists.[1][2][4]

Q5: How should 3-Chloro-2-hydrazinopyridine be stored?

A5: Store the compound in a tightly closed, original container in a cool, dry, and well-ventilated

area.[1][2][4][6][7] It should be stored locked up and away from incompatible materials such as

oxidizing agents and acids.[1][2][4][5][6] Also, keep it away from heat, sparks, and open flames.

[5]

Q6: What are the signs of inhalation exposure, and what is the proper first aid response?

A6: Inhalation may cause respiratory tract irritation.[1][2] If you inhale the substance,

immediately move to an area with fresh air.[1][2][4] Keep comfortable for breathing. If you feel

unwell or if breathing is difficult, seek immediate medical attention.[2][4][5]
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Quantitative Data Summary
Property Value Source(s)

Chemical Formula C5H6ClN3 [3][6]

Molar Mass 143.57 g/mol [3][6]

Appearance Solid, powder [6]

Flash Point 121.1°C [4]

Solubility

Limited solubility in water;

Soluble in common organic

solvents like ethanol, acetone,

and dichloromethane.

[6]

Experimental Protocols
Standard Handling Protocol

Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean

and uncluttered.[5] Verify that an emergency shower and eyewash station are accessible.

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves, a lab coat, and tightly sealed safety goggles.[2][4][5] For procedures with a higher

risk of aerosolization, a respirator is necessary.[2][4]

Weighing and Transfer: Conduct all weighing and transfer operations within a ventilated

enclosure (e.g., chemical fume hood) to minimize inhalation exposure.[2][5] Use non-

sparking tools.[4][7]

During Use: Avoid all personal contact with the substance.[1] Do not eat, drink, or smoke in

the laboratory area.[1][2][4] Keep the container securely sealed when not in use.[1]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1][5] Decontaminate all equipment used. Launder contaminated work clothes

separately before reuse.[1]

Storage Protocol
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Container: Ensure the compound is stored in its original, tightly closed container.[1][2][4][7]

Location: The storage area must be cool, dry, and well-ventilated.[1][2][6][7] It should be a

locked cabinet or a secure area with restricted access.[1][2][4]

Segregation: Store 3-Chloro-2-hydrazinopyridine separately from incompatible materials,

particularly oxidizing agents and acids.[5][6] Also, keep it away from foodstuffs.[1][2][4]

Inspection: Regularly check containers for any physical damage or leaks.[1]
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Step 1: Pre-Experiment Prep
- Verify fume hood function
- Locate safety equipment

Step 2: Don PPE
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Step 3: Chemical Handling
(Inside Fume Hood)

- Weighing & Transfer
- Avoid dust generation

Step 4: Experimental Use
- Keep container closed

- No eating/drinking
Emergency: Spill

If spill occurs

Emergency: Exposure

If exposure occurs

Step 5: Post-Experiment
- Decontaminate workspace

- Wash hands thoroughly

Step 6: Storage
- Tightly closed container

- Cool, dry, ventilated area
- Segregate from incompatibles

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of 3-Chloro-2-hydrazinopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1363166?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR6108_msds.pdf
https://www.echemi.com/sds/3-chloro-pyridin-2-yl-hydrazine-pd1805143079.html
https://pubchem.ncbi.nlm.nih.gov/compound/556100
https://pubchem.ncbi.nlm.nih.gov/compound/556100
https://www.chemicalbook.com/msds/3-chloro-pyridin-2-yl-hydrazine.pdf
https://www.chemsrc.com/en/cas/22841-92-5_337585.html
https://www.pipzine-chem.com/products/pyridine/3-chloro-2-hydrazinopyridine.html
https://www.echemi.com/produce/pr22080127661-3-chloro-2-hydrazinopyridine.html
https://www.benchchem.com/product/b1363166#safe-handling-and-storage-procedures-for-3-chloro-2-hydrazinopyridine
https://www.benchchem.com/product/b1363166#safe-handling-and-storage-procedures-for-3-chloro-2-hydrazinopyridine
https://www.benchchem.com/product/b1363166#safe-handling-and-storage-procedures-for-3-chloro-2-hydrazinopyridine
https://www.benchchem.com/product/b1363166#safe-handling-and-storage-procedures-for-3-chloro-2-hydrazinopyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1363166?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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